Cas no 67515-54-2 ( )
structure
Product Name:
CAS No:67515-54-2
MF:C8H3F5O
MW:210.100839853287
CID:877452
PubChem ID:45081960
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 4-fluoro-3-(trifluoromethyl)benzoyl fluoride
- Benzoyl fluoride, 4-fluoro-3-(trifluoromethyl)- (9CI)
- 67515-54-2
- Benzoyl fluoride,4-fluoro-3-(trifluoromethyl)-(9ci)
- LUWRKDCBHVRKOA-UHFFFAOYSA-N
- DTXSID20664986
-
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- Inchi： 1S/C8H3F5O/c9-6-2-1-4(7(10)14)3-5(6)8(11,12)13/h1-3H
- InChI Key： LUWRKDCBHVRKOA-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(=O)F)C=C1C(F)(F)F
Computed Properties
- Exact Mass: 210.01040553g/mol
- Monoisotopic Mass: 210.01040553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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